5-(2-chlorobenzyl)-7-(furan-2-yl)-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[(2-chlorophenyl)methyl]-7-(furan-2-yl)-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H19ClN4O2S/c22-15-8-3-2-7-14(15)13-26-20(27)18-19(17(24-26)16-9-6-12-28-16)29-21(23-18)25-10-4-1-5-11-25/h2-3,6-9,12H,1,4-5,10-11,13H2
• InChI Key: NMKZDSVOQPZFMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C(=NN(C3=O)CC4=CC=CC=C4Cl)C5=CC=CO5
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol
• CAS No.: 1105241-84-6

Description

5-(2-chlorobenzyl)-7-(furan-2-yl)-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C21H19ClN4O2S and its molecular weight is 426.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques : The compound belongs to a broader class of molecules that have been synthesized through various chemical reactions. For example, Demchenko et al. (2015) described the synthesis of novel 2-(N-pyrrolidino, N-piperidino, or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones, highlighting the versatility in creating compounds with potential for pharmacological use Demchenko et al., 2015.

Biological Activities : These compounds have been tested for various biological activities, including analgesic and anti-inflammatory properties. The research by Demchenko et al. (2015) demonstrated in vivo analgesic and anti-inflammatory activities of their synthesized compounds, providing a basis for further exploration in therapeutic applications. Additionally, studies like those conducted by Selvam et al. (2012) and Chandrappa et al. (2010) have evaluated similar compounds for antinociceptive, anti-inflammatory, anticancer, and antiangiogenic effects, indicating their potential in treating various diseases Selvam et al., 2012; Chandrappa et al., 2010.

Therapeutic Applications

Anticancer and Antiangiogenic Properties : The study by Chandrappa et al. (2010) focused on the synthesis of thioxothiazolidin-4-one derivatives and their anticancer and antiangiogenic effects against mouse tumors, indicating the potential of such compounds in cancer therapy Chandrappa et al., 2010.